Cas no 95648-77-4 (2'-Deoxyinosine-5'-triphosphate trisodium salt)

• Product Name: 2'-Deoxyinosine-5'-triphosphate trisodium salt
• CAS No: 95648-77-4
• MF: C₁₀H₁₂N₄Na₃O₁₃P₃
• MW: 558.11
• MDL: MFCD00038419
• CID: 61790
• PubChem ID: 24893291
• Update Time: 2025-06-09

2'-Deoxyinosine-5'-triphosphate trisodium salt Chemical and Physical Properties

Names and Identifiers

• 2'-deoxyinosine 5'-triphosphate sodium
• 2′-Deoxyinosine 5′-triphosphate trisodium salt
• 2’-DEOXYINOSINE-5’-TRIPHOSPHATE, TRISODIUM SALT (DITP.NA3)
• 2'-Deoxyinosine 5'-triphosphate trisodium salt
• 2-Deoxyinosine-5-Triphosphate Trisodium
• 2'-Deoxyinosine-5'-triphosphate, Trisodium Salt
• trisodium,[[[(2R,3S,5R)-3-hydroxy-5-(6-oxo-3H-purin-9-yl)oxolan-2-yl]methoxy-oxidophosphoryl]oxy-oxidophosphoryl] hydrogen phosphate
• 2 inverted exclamation marka-Deoxyinosine 5 inverted exclamation marka-triphosphate trisodium salt
• dITP
• dITP-Na3
• HG1205
• dITP.Na3
• 648D774
• CID 135445704
• [hydroxy-[[(2R,3S,5R)-3-hydroxy-5-(6-oxo-3H-purin-9-yl)oxolan-2-yl]methoxy]phosphoryl] phosphono hydrogen phosphate
• 2'-Deoxyinosine-5'-triphosphate, sodium salt solution
• 2'-DEOXYINOSINE 5'-TRIPHOSPHATE SODIUM*5 MM AQUEOUS
• Inosine 5'-(tetrahydrogen triphosphate), 2'-deoxy-, trisodium salt
• 2''-Deoxyinosine-5''-triphosphoric acid trisodium salt
• 2'-Deoxyinosine-5'-triphosphate trisodium salt
• MFCD00070113
• 6183-73-9
• trisodium;[[[(2R,3S,5R)-3-hydroxy-5-(6-oxo-1H-purin-9-yl)oxolan-2-yl]methoxy-oxidophosphoryl]oxy-oxidophosphoryl] hydrogen phosphate
• Inosine5'-(tetrahydrogen triphosphate), 2'-deoxy-, trisodium salt (9CI)
• 2'-Deoxyinosine-5'-triphosphate, Sodium Salt
• AC-8234
• J-700046
• J-700016
• 95648-77-4
• 2'-Deoxyinosine-5'-triphosphatetrisodiumsalt
• AKOS025402346

• MDL： MFCD00038419
• Inchi： 1S/C10H15N4O13P3.Na/c15-5-1-7(14-4-13-8-9(14)11-3-12-10(8)16)25-6(5)2-24-29(20,21)27-30(22,23)26-28(17,18)19;/h3-7,15H,1-2H2,(H,20,21)(H,22,23)(H,11,12,16)(H2,17,18,19);/t5-,6+,7+;/m0./s1
• InChI Key： QQHQZZVPCJWYNY-VWZUFWLJSA-N
• SMILES： O=C1N=CNC2N([C@H]3C[C@H](O)[C@@H](COP(O)(=O)OP(O)(=O)OP(O)(O)=O)O3)C=NC1=2.[Na]

Computed Properties

• Exact Mass: 557.93100
• Monoisotopic Mass: 1541.9
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 849
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 249

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 290.77000
• LogP: 0.42590
• Vapor Pressure: No data available

2'-Deoxyinosine-5'-triphosphate trisodium salt Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• FLUKA BRAND F CODES：10-21
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on 2'-Deoxyinosine-5'-triphosphate trisodium salt

Introduction to 2'-Deoxyinosine-5'-triphosphate trisodium salt (CAS No. 95648-77-4) in Modern Biochemical Research

2'-Deoxyinosine-5'-triphosphate trisodium salt, identified by the Chemical Abstracts Service (CAS) number 95648-77-4, is a specialized nucleotide analog that has garnered significant attention in the field of biochemistry and molecular biology. This compound serves as a critical intermediate in synthetic biology and pharmacological applications, particularly in the development of nucleoside-based therapeutics. Its unique structural configuration, featuring a deoxyribose sugar backbone and a modified inosine base, makes it a valuable tool for researchers exploring novel enzymatic pathways and genetic editing techniques.

The significance of 2'-Deoxyinosine-5'-triphosphate trisodium salt lies in its ability to participate in DNA and RNA synthesis processes without causing unintended mutations. Unlike conventional nucleotides, this analog can be incorporated into growing nucleic acid chains by polymerases, offering a means to study enzyme specificity and substrate recognition. Recent studies have highlighted its potential in developing antiviral agents, where its structural mimicry of natural nucleotides disrupts viral replication mechanisms.

In the realm of therapeutic applications, 2'-Deoxyinosine-5'-triphosphate trisodium salt has been explored as a precursor for antitumor and antiviral drugs. Its incorporation into RNA or DNA can lead to the formation of non-canonical nucleic acids, which may interfere with pathogenic processes. For instance, research published in *Nature Chemical Biology* demonstrated that this compound can be used to engineer RNA-based therapeutics capable of targeting specific genetic anomalies associated with diseases such as cancer and inherited disorders.

The compound's stability under physiological conditions further enhances its utility in biochemical assays. Researchers have leveraged its resistance to degradation by nucleases to develop long-lasting diagnostic probes. These probes are particularly useful in detecting trace amounts of nucleic acids in clinical samples, improving the sensitivity and reliability of diagnostic tests for infectious diseases and genetic markers.

Advances in next-generation sequencing technologies have also highlighted the importance of 2'-Deoxyinosine-5'-triphosphate trisodium salt. By integrating this analog into sequencing reactions, scientists can gain insights into enzymatic fidelity and explore novel genetic variations. Such applications are pivotal in personalized medicine, where understanding individual genetic differences is essential for tailoring treatments to specific patient profiles.

Moreover, the compound's role in epigenetic studies cannot be overstated. Epigenetic modifications play a crucial role in gene regulation without altering the underlying DNA sequence. 2'-Deoxyinosine-5'-triphosphate trisodium salt has been employed to investigate how nucleotide analogs influence histone modification and chromatin structure, providing new avenues for treating epigenetic disorders.

Recent breakthroughs in CRISPR-Cas9 gene editing have opened new possibilities for using 2'-Deoxyinosine-5'-triphosphate trisodium salt as a component in guide RNA synthesis. By incorporating this analog into guide RNAs, researchers can enhance the precision of gene editing tools, reducing off-target effects and improving therapeutic outcomes. This innovation has the potential to revolutionize gene therapy approaches for a wide range of genetic disorders.

The industrial production of 2'-Deoxyinosine-5'-triphosphate trisodium salt has also seen significant advancements. Modern synthetic methodologies have enabled higher yields and purities, making it more accessible for large-scale applications. These improvements are crucial for meeting the growing demand from pharmaceutical companies and research institutions worldwide.

Environmental considerations have also been addressed in the synthesis of 2'-Deoxyinosine-5'-triphosphate trisodium salt. Green chemistry principles have been applied to develop more sustainable production processes that minimize waste and reduce energy consumption. Such eco-friendly approaches align with global efforts to promote sustainable scientific practices.

In conclusion, 2'-Deoxyinosine-5'-triphosphate trisodium salt (CAS No. 95648-77-4) is a versatile and indispensable tool in modern biochemical research. Its unique properties make it invaluable for developing novel therapeutics, enhancing diagnostic technologies, and advancing our understanding of genetic processes. As research continues to uncover new applications for this compound, its importance is set to grow even further, shaping the future of biochemistry and molecular biology.